2-(4-fluorophenoxy)-N-(4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[4-[5-(4-methoxy-N-methylanilino)-1,3,4-thiadiazol-2-yl]phenyl]acetamide
• InChI: InChI=1S/C24H21FN4O3S/c1-29(19-9-13-20(31-2)14-10-19)24-28-27-23(33-24)16-3-7-18(8-4-16)26-22(30)15-32-21-11-5-17(25)6-12-21/h3-14H,15H2,1-2H3,(H,26,30)
• InChI Key: HPHINHGIWWLPAP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)OC)C2=NN=C(S2)C3=CC=C(C=C3)NC(=O)COC4=CC=C(C=C4)F
• Molecular Formula: C24H21FN4O3S
• Molecular Weight: 464.5 g/mol

Description

2-(4-fluorophenoxy)-N-(4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C24H21FN4O3S and its molecular weight is 464.52. The purity is usually 95%.
BenchChem offers high-quality 2-(4-fluorophenoxy)-N-(4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-fluorophenoxy)-N-(4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy and Cancer Treatment

• Photodynamic Therapy : A study described the synthesis and characterization of new zinc phthalocyanine derivatives with remarkable potential for photodynamic therapy in cancer treatment, highlighting their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Molecular Design for Disease Treatment

• VEGF-A Inhibitors : Novel benzophenone-thiazole derivatives were synthesized and evaluated as potent VEGF-A inhibitors, demonstrating promising antiproliferative effects through translational VEGF-A inhibition, which is critical for cancer therapy (Prashanth et al., 2014).

Adenosine Receptor Antagonists

• Human Adenosine A3 Receptor Antagonists : Research into 4-(4-methoxyphenyl)-2-aminothiazole and 3-(4-methoxyphenyl)-5-aminothiadiazole derivatives led to the development of selective antagonists for human adenosine A3 receptors, offering insights into designing drugs that modulate adenosine receptor activity for therapeutic benefits (Jung et al., 2004).

Fluorescent Chemosensors

• Fluorescent Colorimetric Chemosensor : A phenyl thiadiazole-based Schiff base receptor was developed for turn-on fluorescent, colorimetric detection of Al3+ ions, showcasing the utility of such compounds in environmental monitoring and chemical sensing (Manna, Chowdhury, & Patra, 2020).